molecular formula C9H5ClN2 B8769363 3-chloro-1H-indole-5-carbonitrile

3-chloro-1H-indole-5-carbonitrile

Cat. No.: B8769363
M. Wt: 176.60 g/mol
InChI Key: FFWYOXSEMHRRRB-UHFFFAOYSA-N
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Description

3-chloro-1H-indole-5-carbonitrile is a useful research compound. Its molecular formula is C9H5ClN2 and its molecular weight is 176.60 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H5ClN2

Molecular Weight

176.60 g/mol

IUPAC Name

3-chloro-1H-indole-5-carbonitrile

InChI

InChI=1S/C9H5ClN2/c10-8-5-12-9-2-1-6(4-11)3-7(8)9/h1-3,5,12H

InChI Key

FFWYOXSEMHRRRB-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1C#N)C(=CN2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-cyanoindole (3.0 g, 21 mmol) in dry DMF (50 ml) was added N-chlorosuccinimide (2.94 g, 22 mmol) and the solution stirred at room temperature for 1 hour. The solution was left standing over the weekend. LC/MS showed a single product. Added ethyl acetate (150 ml) and diethyl ether (50 ml) and washed with water (3×300 ml). Dried over MgSO4 and evaporated off the solvent to yield 3.9 g of the title compound as a pale yellow solid. δH (400 MHz, d6-DMSO) 7.54 (1H, dd), 7.61 (1H, dd), 7.78 (1H, d), 8.01-8.02 (1H, m), 12.2 (1H, broad s). MS (from LCMS of reaction mixture) (ES):C9H5ClN2 requires 176; found 177 (MH+).
Quantity
3 g
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reactant
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2.94 g
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reactant
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50 mL
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